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Compound of Interest

Compound Name: RO-5963

Cat. No.: B10822873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RO-5963 is a potent and selective dual inhibitor of the p53-MDM2 and p53-MDMX interactions,

with IC₅₀ values of approximately 17 nM and 24 nM, respectively[1][2]. By disrupting these

interactions, RO-5963 can stabilize and activate the p53 tumor suppressor protein, leading to

cell cycle arrest and apoptosis in cancer cells with wild-type p53[3][4]. The ability of RO-5963 to

inhibit both MDM2 and MDMX makes it a valuable tool for investigating the p53 signaling

pathway and a potential therapeutic agent for cancers where this pathway is dysregulated[3][5].

These application notes provide a detailed protocol for the preparation of a stock solution of

RO-5963 using dimethyl sulfoxide (DMSO) as the solvent. Adherence to this protocol will help

ensure the stability, solubility, and reliable performance of RO-5963 in various experimental

settings.

Quantitative Data Summary
The following table summarizes the key quantitative information for RO-5963.
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Property Value Reference

Molecular Weight 518.9 g/mol [2]

IC₅₀ (p53-MDM2) ~17 nM [1][3]

IC₅₀ (p53-MDMX) ~24 nM [1][3]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]

Stock Solution Storage
-20°C for up to 1 month; -80°C

for up to 6 months
[1]

Typical In Vitro Working

Concentration
10 - 20 µM [1][3]
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Experimental Protocol: Preparation of RO-5963
Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of RO-5963 in DMSO.

Materials:

RO-5963 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes

Calibrated precision balance

Sterile pipette and tips

Procedure:

Pre-dissolution Preparation:

Bring the vial of RO-5963 powder to room temperature before opening to prevent

condensation of moisture.

Ensure that the DMSO to be used is of high purity and anhydrous, as water can affect the

solubility and stability of the compound.

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated precision balance.

Carefully weigh the desired amount of RO-5963 powder into the tube. For example, to

prepare 1 ml of a 10 mM stock solution, weigh out 5.189 mg of RO-5963.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight

( g/mol )

Mass = 10 mmol/L x 0.001 L x 518.9 g/mol = 5.189 mg
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Dissolving the Compound:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

RO-5963 powder. For a 10 mM stock solution from 5.189 mg, add 1 mL of DMSO.

Cap the tube tightly and vortex gently until the powder is completely dissolved. If

necessary, sonication in a water bath for a few minutes can aid dissolution. Visually

inspect the solution against a light source to ensure there are no visible particulates.

Aliquoting and Storage:

Once the RO-5963 is fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile, amber or foil-wrapped microcentrifuge tubes. This will minimize freeze-

thaw cycles and protect the compound from light.

For short-term storage (up to 1 month), store the aliquots at -20°C.

For long-term storage (up to 6 months), store the aliquots at -80°C[1].

Preparation of Working Solutions:

For in vitro experiments, the 10 mM stock solution can be serially diluted in DMSO to an

intermediate concentration before final dilution into the aqueous cell culture medium.

To minimize precipitation, it is recommended to add the DMSO-based solution to the

aqueous medium with gentle mixing.

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.1% to 0.5%, to avoid solvent-induced cytotoxicity. A vehicle control (medium with the

same final concentration of DMSO) should always be included in experiments.

Experimental Workflow
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Start: RO-5963 Powder
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RO-5963 is a potent bioactive compound. Standard laboratory personal protective

equipment (PPE), including a lab coat, safety glasses, and gloves, should be worn at all

times.

DMSO is known to readily penetrate the skin and can carry dissolved substances with it.

Handle with caution and avoid direct contact.

All procedures involving the handling of the dry powder should be performed in a chemical

fume hood to avoid inhalation.

Dispose of all waste materials in accordance with institutional and local regulations for

chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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